Cas no 310430-94-5 (7-methyl-Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one)

• Product Name: 7-methyl-Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• CAS No: 310430-94-5
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 300670
• PubChem ID: 135601401
• Update Time: 2025-04-19

7-methyl-Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-methyl-Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 7-methyl- (9CI)
• 7-methylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
• Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one,7-methyl-
• 7-Methylpyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• SCHEMBL4045988
• SB13621
• VAYOXAODPYGTEF-UHFFFAOYSA-N
• 310430-94-5
• AKOS006357652

• Inchi： 1S/C7H7N3O/c1-5-2-3-6-7(11)8-4-9-10(5)6/h2-4H,1H3,(H,8,9,11)
• InChI Key： VAYOXAODPYGTEF-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C(C)N2N=CN1

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.4Ų